Methylsuccinic Acid

• CAS No.: 498-21-5
• Product Name: Methylsuccinic Acid
• Molecular Formula: C5H8O4
• Molecular Weight: 132.11 g/mol
• IUPAC Name: 2-methylbutanedioic acid
• Standard InChI: InChI=1S/C5H8O4/c1-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9)
• Standard InChIKey: WXUAQHNMJWJLTG-UHFFFAOYSA-N
• SMILES: CC(CC(=O)O)C(=O)O
• Canonical SMILES: CC(CC(=O)O)C(=O)O
• Boiling Point: Decomposes (NTP, 1992)
• Density: 1.4105 (NTP, 1992)
• Melting Point: 232 to 234 °F (NTP, 1992); 117.5 °C; 117.5°C
• Physical Description: Methyl succinic acid appears as white or yellowish crystals or beige powder. (NTP, 1992); Solid
• Description: Methylsuccinic acid, also known as methylsuccinate or 2-methylbutanedioate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Methylsuccinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Methylsuccinic acid has been primarily detected in saliva, feces, urine, and blood. Within the cell, methylsuccinic acid is primarily located in the cytoplasm and adiposome. Methylsuccinic acid has been linked to several inborn metabolic disorders including short chain acyl-CoA dehydrogenase deficiency, isovaleric acidemia, ethylmalonic encephalopathy, and medium chain acyl-CoA dehydrogenase deficiency.; Methyl succinic acid appears as white or yellowish crystals or beige powder. (NTP, 1992); 2-methylbutanedioic acid is a dicarboxylic acid that is butanedioic acid substituted at position 2 by a methyl group. It is a conjugate acid of a methylsuccinate.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 516.5 mg/mL
• Synonyms: Pyrotartaric Acid; Acid; (±)-2-Methylsuccinic Acid; (±)-Methylsuccinic Acid; (±)-α-Methylsuccinic Acid; 1,2-Propanedicarboxylic Acid; 2-Methylbutane-1,4-dioic Acid; 2-Methylbutanedioic Acid; 2-Methylsuccinic Acid; DL-Methylbutanedioic Acid; DL-Methyl
• PubChem Compound: 10349
• Last Modified: Nov 11 2021